Cas no 23389-33-5 (Magnesium carbonate)

Magnesium carbonate (MgCO₃) is an inorganic compound commonly used in industrial, pharmaceutical, and food applications due to its versatile properties. It exhibits high thermal stability, making it suitable as a refractory material and flame retardant. In pharmaceuticals, it serves as an antacid and drying agent, while in food, it acts as an anti-caking agent and acidity regulator. Its low solubility in water and mild alkalinity contribute to its effectiveness in these roles. Additionally, magnesium carbonate is valued in sports as a drying agent for hands (e.g., in gymnastics and weightlifting). The compound is available in various hydrated forms, with light and heavy variants tailored to specific applications.
Magnesium carbonate structure
Magnesium carbonate structure
Product Name:Magnesium carbonate
CAS No:23389-33-5
MF:MgCO3 . H2O
MW:102.329
MDL:MFCD00151022
CID:262469
PubChem ID:329750305
Update Time:2025-05-20

Magnesium carbonate Chemical and Physical Properties

Names and Identifiers

    • Magnesite
    • Magnesium Carbonate
    • magnesium,carbonate,hydrate
    • Magnesia carbonica
    • Magnesium carbonate (TN)
    • Magnesium carbonate [II]
    • Magnesium carbonate hydrate,Magnesium carbonate
    • Magnesium carbonate,heavy
    • Magnesium carbonate,light
    • Magnesium carbonate,N-hydrate
    • UNII-0E53J927NA
    • Carbonic acid, magnesium salt (1:1), monohydrate
    • Carbonic acid, magnesium salt, basic
    • MAGNESIUM CARBONATE [JAN]
    • Magnesium carbonate--water (1/1/1)
    • magnesium;carbonate;hydrate
    • 23389-33-5
    • Magnesiumcarbonatexhydrate
    • MAGNESIA CARBONICA [HPUS]
    • Magnesium carbonate, meets USP testing specifications
    • MAGNESIUM CARBONATE [VANDF]
    • Magnesium carbonate xhydrate
    • Magnesium carbonate hydrate
    • Magnesium Carbonate [USAN:JAN]
    • Q27888097
    • Carbonic acid, magnesium salt (1:1), hydrate
    • Hydrated normal magnesium carbonate
    • Magnesium carbonate, United States Pharmacopeia (USP) Reference Standard
    • 0E53J927NA
    • Magnesium carbonate, Pharmaceutical Secondary Standard; Certified Reference Material
    • Renacidin component magnesium carbonate
    • Carbonic acid, magnesium salt (1:1), hydrate (8CI,9CI)
    • DTXSID30937037
    • Magnesium carbonate, N-hydrate
    • MAGNESIUM CARBONATE [ORANGE BOOK]
    • LIGHT MAGNESIUM CARBONATE [WHO-DD]
    • 17968-26-2
    • DB-220833
    • Magnesium carbonate (MgCO3) monohydrate
    • YAA38933
    • OUHCLAKJJGMPSW-UHFFFAOYSA-L
    • Magnesium carbonate hydrate, USP grade
    • Magnesium carbonate
    • MDL: MFCD00151022
    • Inchi: InChI=1S/CH2O3.Mg.H2O/c2-1(3)4;;/h(H2,2,3,4);;1H2/q;+2;/p-2
    • InChI Key: OUHCLAKJJGMPSW-UHFFFAOYSA-L
    • SMILES: [Mg+2].[O-]C(=O)[O-].O

Computed Properties

  • Exact Mass: 483.92200
  • Monoisotopic Mass: 101.9803502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 18.8
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • Stability/Shelf Life: Stable. Incompatible with strong acids.
  • PSA: 339.37000
  • LogP: -10.46310

Magnesium carbonate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • RTECS:OM2470000

Magnesium carbonate Customs Data

  • Customs Data:

    China Customs Code:

    2836991000

Magnesium carbonate Pricemore >>

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Additional information on Magnesium carbonate

Magnesium Carbonate: A Comprehensive Overview

Magnesium carbonate, with the CAS number 23389-33-5, is a versatile inorganic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as magnesium(II) carbonate, is a white, powdery solid with the chemical formula MgCO₃. It is widely recognized for its stability and reactivity, making it a valuable material in fields ranging from pharmaceuticals to environmental science.

Recent studies have highlighted the unique properties of magnesium carbonate, particularly its ability to act as a precursor for other magnesium compounds. Researchers have explored its role in the synthesis of magnesium hydroxide and magnesium oxide, which are critical components in advanced materials and catalysis. For instance, a 2023 study published in *Journal of Materials Chemistry* demonstrated that magnesium carbonate can be efficiently converted into high-purity magnesium oxide through controlled thermal decomposition, offering new avenues for sustainable material production.

In the pharmaceutical industry, magnesium carbonate has been utilized as an antacid due to its ability to neutralize stomach acid. This application has been further enhanced by recent advancements in controlled-release formulations. Scientists have developed magnesium carbonate-based tablets that provide sustained relief from acid reflux, improving patient compliance and treatment efficacy. These innovations underscore the compound's potential in drug delivery systems and personalized medicine.

Environmental applications of magnesium carbonate have also seen remarkable progress. It has been employed as a sorbent for carbon dioxide capture, a critical technology in combating climate change. A 2023 study in *Environmental Science & Technology* revealed that magnesium carbonate can effectively adsorb CO₂ under specific conditions, making it a promising candidate for industrial-scale carbon sequestration. Furthermore, researchers have explored its use in water treatment, where it can remove heavy metals and other contaminants through ion exchange mechanisms.

The structural properties of magnesium carbonate are another area of active research. Its crystalline form, known as magnesite, exhibits unique mechanical and thermal characteristics. Scientists have investigated its use in high-temperature ceramics and refractory materials, where its stability under extreme conditions offers significant advantages over traditional materials. Additionally, the compound's optical properties have been harnessed in advanced coatings and pigments, contributing to innovations in the cosmetics and paints industries.

Recent advancements in nanotechnology have further expanded the potential of magnesium carbonate. Researchers have synthesized nanoporous magnesium carbonate structures that exhibit enhanced surface area and catalytic activity. These nanostructured materials are being explored for applications in energy storage, catalysis, and drug delivery systems. A 2023 paper in *Nano Letters* demonstrated that nanoporous magnesium carbonate can significantly improve the efficiency of lithium-ion batteries by enhancing ion diffusion rates.

In conclusion, magnesium carbonate (CAS No: 23389-33-5) is a multifaceted compound with diverse applications across various industries. Its versatility is complemented by ongoing research that continues to uncover new uses and improve existing ones. As scientific understanding deepens, magnesium carbonate is poised to play an even more critical role in addressing global challenges such as climate change, energy storage, and healthcare innovation.

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